Cas no 2411309-23-2 (2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide)

2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide is a synthetic organic compound featuring a chloro-substituted propanamide core with dual aromatic substituents: a 3,4-dimethoxyphenethyl group and a thiophen-3-ylmethyl moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecule development. The chloro and methoxy functional groups enhance reactivity and solubility, facilitating further derivatization. The thiophene ring may contribute to binding affinity in receptor-targeted applications. Its well-defined molecular architecture allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's stability under standard conditions ensures reliable handling in synthetic workflows.
2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide structure
2411309-23-2 structure
Product Name:2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide
CAS No:2411309-23-2
MF:C18H22ClNO3S
MW:367.890182971954
CID:6410761
PubChem ID:145887934
Update Time:2025-05-27

2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 2411309-23-2
    • EN300-7560080
    • 2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]propanamide
    • Z1562146899
    • 2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide
    • Inchi: 1S/C18H22ClNO3S/c1-13(19)18(21)20(11-15-7-9-24-12-15)8-6-14-4-5-16(22-2)17(10-14)23-3/h4-5,7,9-10,12-13H,6,8,11H2,1-3H3
    • InChI Key: NICHDHHNLSRDMD-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N(CC1=CSC=C1)CCC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

  • Exact Mass: 367.1008924g/mol
  • Monoisotopic Mass: 367.1008924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 67Ų

2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560080-0.05g
2-chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-[(thiophen-3-yl)methyl]propanamide
2411309-23-2 95.0%
0.05g
$212.0 2025-02-24

2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide Related Literature

Additional information on 2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide

Research Briefing on 2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide (CAS: 2411309-23-2)

In recent years, the compound 2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide (CAS: 2411309-23-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of various studies aimed at exploring its potential therapeutic applications. The presence of chloro, dimethoxyphenyl, and thiophene moieties in its structure suggests a diverse range of biological activities, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a modulator of specific neurotransmitter receptors, highlighting its potential in treating neurological disorders. The compound's ability to interact with these receptors was attributed to its structural similarity to endogenous ligands, allowing for high binding affinity and selectivity.

Another significant area of research involves the compound's role in cancer therapy. Preliminary in vitro studies have shown that 2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have also been investigated. A recent pharmacokinetic study revealed favorable absorption and distribution profiles, with moderate metabolic stability. These findings suggest that the compound could be a viable candidate for further preclinical development, provided that its toxicity profile is thoroughly evaluated.

Despite these promising results, challenges remain in the development of this compound. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed to ensure its suitability for clinical use. Future research directions may include structural modifications to enhance its pharmacological properties and reduce adverse effects.

In conclusion, 2-Chloro-N-[2-(3,4-dimethoxyphenyl)ethyl]-N-(thiophen-3-ylmethyl)propanamide represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued research efforts will be essential to fully elucidate its mechanisms of action and optimize its properties for clinical use.

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